Cas no 2171375-54-3 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid
• CAS No: 2171375-54-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6326463
• PubChem ID: 165514224
• Update Time: 2025-05-21

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid
• EN300-1507752
• (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4-dimethylpentanamido}butanoic acid
• 2171375-54-3

• Inchi： 1S/C27H34N2O5/c1-5-23(25(31)32)29-24(30)17(14-27(2,3)4)15-28-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t17?,23-/m0/s1
• InChI Key： UVOQJBBRDKGFCS-VXLWULRPSA-N
• SMILES： O(C(NCC(C(N[C@H](C(=O)O)CC)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid

Latest Research Insights on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid (CAS: 2171375-54-3)

The compound (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid (CAS: 2171375-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid structure, plays a pivotal role in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery systems and as a building block for novel therapeutic agents. The unique structural features of this compound, including its tert-leucine derivative and Fmoc protection, contribute to its stability and reactivity in synthetic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the use of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid as a key intermediate in the synthesis of peptide-based inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the compound's sterically hindered structure enhances the selectivity and binding affinity of the resulting peptides. Furthermore, the Fmoc group was found to facilitate efficient solid-phase peptide synthesis (SPPS), enabling the production of high-purity peptides with improved yields.

Another significant advancement was reported in the field of oncology, where this compound was utilized to develop novel PROTACs (Proteolysis Targeting Chimeras). The research, conducted by a team at Harvard Medical School, highlighted the molecule's ability to serve as a linker between E3 ubiquitin ligase ligands and target protein binders. The study revealed that the compound's rigid backbone and hydrophobic properties contributed to the enhanced cellular permeability and proteolytic efficiency of the resulting PROTAC molecules, offering new avenues for cancer therapy.

Recent analytical studies have also focused on optimizing the synthesis and purification processes for (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid. Advanced chromatographic techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to ensure the compound's high purity and consistency. These developments are critical for its application in Good Manufacturing Practice (GMP)-compliant pharmaceutical production.

In conclusion, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid (CAS: 2171375-54-3) continues to be a valuable tool in chemical biology and drug discovery. Its versatile applications in peptide synthesis, PROTAC development, and other therapeutic areas underscore its importance in modern pharmaceutical research. Future studies are expected to further explore its potential in addressing unmet medical needs and advancing precision medicine.